
An In-depth Technical Guide to Sayanedine:
Structure and Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sayanedine

Cat. No.: B1220316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sayanedine is a naturally occurring isoflavone, a class of organic compounds known for their

diverse biological activities. This technical guide provides a comprehensive overview of the

current knowledge on Sayanedine, focusing on its chemical structure, formula, and

physicochemical properties. Despite the well-documented bioactivities of many isoflavones, a

thorough review of the scientific literature reveals a significant gap in the understanding of

Sayanedine's specific biological effects, associated signaling pathways, and established

experimental protocols for its study. This document summarizes the available chemical data

and highlights the lack of biological information, thereby identifying a potential area for future

research.

Chemical Identity and Structure
Sayanedine, a member of the 7-methoxyisoflavones, has the chemical formula C₁₇H₁₄O₅.[1][2]

Its systematic IUPAC name is 3-(4-hydroxy-3-methoxyphenyl)-7-methoxychromen-4-one. The

compound is structurally characterized by a chromen-4-one core substituted with a methoxy

group at the 7-position and a 4-hydroxy-3-methoxyphenyl group at the 3-position.

Below is a two-dimensional representation of the Sayanedine structure.
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A 2D chemical structure of Sayanedine.

Physicochemical Properties
A summary of the key physicochemical properties of Sayanedine is presented in the table

below. These properties are crucial for understanding its behavior in biological systems and for

the design of potential drug delivery systems.

Property Value Source

Molecular Formula C₁₇H₁₄O₅ [1][2]

Molecular Weight 298.29 g/mol

CAS Number 30564-92-2 [1]

InChI Key
JSDXTLJPMLRQOB-

UHFFFAOYSA-N

Canonical SMILES
COC1=CC2=C(C=C1)C(=O)C(

=CO2)C3=CC(=C(C=C3)O)OC
[1]

logP (Octanol-Water Partition

Coefficient)
2.8

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
5 [1]

Rotatable Bond Count 3 [1]
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Biological Activity and Signaling Pathways
A comprehensive search of the scientific literature, including major chemical and biological

databases, did not yield any specific studies on the biological activity of Sayanedine. While

isoflavones as a class are known to possess a wide range of pharmacological effects, including

estrogenic, anti-inflammatory, and antioxidant activities, the specific effects of Sayanedine
remain uninvestigated.

Consequently, there is no information available regarding the signaling pathways modulated by

Sayanedine. The diagram below illustrates the current void in our understanding of its

biological interactions.
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Hypothetical workflow illustrating the unknown biological activity of Sayanedine.
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Experimental Protocols
Given the absence of published research on the biological effects of Sayanedine, there are no

established experimental protocols for its biological evaluation. General methodologies for the

isolation of isoflavones from plant sources, such as Pisum sativum (pea), where Sayanedine
has been identified, can be adapted. However, specific protocols for synthesis, purification, and

biological assays for Sayanedine are not available in the public domain.

The logical workflow for future investigation would follow a standard drug discovery and

development path, as outlined below.

Compound Acquisition

Biological Screening Mechanism of Action Preclinical Development

Isolation from
Natural Sources

High-Throughput Screening

Chemical Synthesis

In vitro Bioassays Signaling Pathway
Analysis Target Identification In vivo Studies Toxicology

Click to download full resolution via product page

A proposed experimental workflow for the investigation of Sayanedine's biological properties.

Conclusion and Future Directions
Sayanedine is a well-characterized isoflavone from a chemical perspective. However, there is

a complete lack of data regarding its biological activities and potential therapeutic applications.

This presents a significant opportunity for researchers in natural product chemistry,

pharmacology, and drug discovery. Future research should focus on the systematic evaluation

of Sayanedine's bioactivity through in vitro screening, followed by more in-depth studies to

elucidate its mechanism of action and potential for therapeutic development. The structural

similarity of Sayanedine to other bioactive isoflavones suggests that it may possess interesting

and unexplored pharmacological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Sayanedine: Structure
and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220316#sayanedine-structure-and-chemical-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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